4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine
Overview
Description
4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine (4CP-5MFP) is a small molecule compound that has been studied for its potential applications in scientific research. 4CP-5MFP has been found to possess a variety of biochemical and physiological effects, making it an attractive target for further investigation.
Scientific Research Applications
4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been studied for its potential applications in scientific research. It has been found to possess a variety of biochemical and physiological effects, making it an attractive target for further investigation. For example, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been studied as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been studied for its potential to inhibit the growth of cancer cells, as well as its ability to modulate the immune response.
Mechanism of Action
The mechanism of action of 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine is not fully understood. However, it is believed that 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been found to possess a variety of biochemical and physiological effects, including the ability to modulate the immune response.
Biochemical and Physiological Effects
4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been found to possess a variety of biochemical and physiological effects. For example, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been shown to inhibit the growth of cancer cells, as well as to modulate the immune response. In addition, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has been found to possess anti-inflammatory, anti-viral, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine for lab experiments include its low cost, ease of synthesis, and its ability to modulate the immune response. However, there are some limitations to using 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine for lab experiments. For example, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine is not very soluble in water, making it difficult to use in aqueous solutions. In addition, 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine has a short shelf-life, making it difficult to store for long periods of time.
Future Directions
Given the potential of 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine for scientific research, there are a number of potential future directions for its study. For example, further research could be conducted to investigate its potential as an anti-cancer agent, as well as its potential to modulate the immune response. In addition, further research could be conducted to investigate its potential as an anti-inflammatory agent, as well as its potential to inhibit the growth of bacteria and viruses. Finally, further research could be conducted to investigate the mechanism of action of 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine, as well as its potential to act as a COX-2 inhibitor.
Synthesis Methods
4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine can be synthesized by a two-step reaction. The first step involves the reaction of 2-chlorophenyl isocyanide with 5-methylfuran-2-yl amine to produce 4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine. The reaction is carried out in a polar solvent such as acetonitrile, and is catalyzed by a base such as triethylamine or pyridine. The second step involves the addition of a base to the reaction mixture, which helps to drive the reaction to completion.
properties
IUPAC Name |
4-(2-chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClN3O/c1-9-6-7-14(20-9)13-8-12(18-15(17)19-13)10-4-2-3-5-11(10)16/h2-8H,1H3,(H2,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZNYACVHZNRMKR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=NC(=NC(=C2)C3=CC=CC=C3Cl)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)-6-(5-methylfuran-2-yl)pyrimidin-2-amine | |
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